Cas no 382146-66-9 (Bacopaside II)
Bacopaside II structure
Product Name:Bacopaside II
Bacopaside II Chemical and Physical Properties
Names and Identifiers
-
- BACOPASIDE II(P)
- BACOPASIDE II(SH)
- Bacopaside II
- Pseudojujubogenin 3-O-[α-L-arabinofuranosyl-(1→2)-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside]
- ZO6L404Y9T
- Bacopaside ii, (-)-
- Bacopaside II (constituent of bacopa) [DSC]
- Q27295806
- 3-O-alpha-L-arabinofuranosyl-(1-2)-(beta-D-glucopyranosyl (1-3))-beta-D-glucopyranosyl pseudo-jujubogenin
- CS-0032179
- AS-82707
- HY-N6016
- UNII-ZO6L404Y9T
- AKOS040760287
- 382146-66-9
- DTXSID201347350
- XB177549
- GTPL13096
- BACOPASIDE II (CONSTITUENT OF BACOPA)
- DA-71269
-
- Inchi: 1S/C47H76O18/c1-21(2)14-22-18-58-47-19-46(20-59-47)23(38(47)45(22,7)57)8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-44(28,46)6)63-41-37(65-39-34(55)31(52)25(16-49)61-39)36(32(53)26(17-50)62-41)64-40-35(56)33(54)30(51)24(15-48)60-40/h14,22-41,48-57H,8-13,15-20H2,1-7H3/t22-,23-,24-,25+,26-,27+,28-,29+,30-,31+,32-,33+,34-,35-,36+,37-,38+,39+,40+,41+,43+,44-,45+,46+,47-/m1/s1
- InChI Key: WZWPYJOPCULCLQ-UOXCDNDQSA-N
- SMILES: O1C([H])([H])[C@@]23C([H])([H])[C@@]41[C@]([H])([C@](C([H])([H])[H])([C@]([H])(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C([H])([H])O4)O[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]1([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]31C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O1)O[H])O[H]
Computed Properties
- Exact Mass: 928.50300
- Monoisotopic Mass: 928.503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 65
- Rotatable Bond Count: 10
- Complexity: 1770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 25
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 929.1
- XLogP3: 2
- Topological Polar Surface Area: 276
Experimental Properties
- Color/Form: Powder
- Density: 1.43
- PSA: 276.14000
- LogP: -0.17580
Bacopaside II Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Bacopaside II Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6016-1mg |
Bacopaside II |
382146-66-9 | 98.69% | 1mg |
¥473 | 2025-04-16 | |
| MedChemExpress | HY-N6016-5mg |
Bacopaside II |
382146-66-9 | 98.69% | 5mg |
¥1100 | 2025-04-16 | |
| MedChemExpress | HY-N6016-10mg |
Bacopaside II |
382146-66-9 | 98.69% | 10mg |
¥1705 | 2025-04-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0227-20mg |
Bacopaside II |
382146-66-9 | 98% | 20mg |
$420 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0227-10mg |
Bacopaside II |
382146-66-9 | 98% | 10mg |
$260 | 2023-09-20 | |
| ChemScence | CS-0032179-1mg |
Bacopaside II |
382146-66-9 | 98.69% | 1mg |
$85.0 | 2022-04-27 | |
| ChemScence | CS-0032179-5mg |
Bacopaside II |
382146-66-9 | 98.69% | 5mg |
$380.0 | 2022-04-27 | |
| ChemScence | CS-0032179-10mg |
Bacopaside II |
382146-66-9 | 98.69% | 10mg |
$680.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55158-1mg |
Bacopaside II |
382146-66-9 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55158-5mg |
Bacopaside II |
382146-66-9 | 98% | 5mg |
¥0.00 | 2023-09-07 |
Bacopaside II Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
382146-66-9 (Bacopaside II) Related Products
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- 155739-98-3(b-D-Glucopyranoside, (2a,3b,5a,25R)-2,5-dihydroxyspirost-7-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-galactopyranosyl-(1®3)]-)
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- 168570-38-5(β-D-Glucopyranoside, (3β,25S)-17,27-dihydroxyspirost-5-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→4)]-)
- 150175-12-5(β-D-Galactopyranoside, (3β,12α,25R)-12,17-dihydroxyspirost-5-en-3-yl O-β-D-glucopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-)
- 156928-68-6(Pod-II)
- 146445-93-4(b-D-Galactopyranoside, (3b,16b,22R)-16,22:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]- (9CI))
- 158511-49-0(b-D-Glucopyranoside, (3b,22a,25S)-22,25-epoxy-26-(b-D-glucopyranosyloxy)furost-5-en-3-yl O-b-D-glucopyranosyl-(1(R)2)- (9CI))
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